p-Menth-1(7)-en-2-one
Overview
Description
P-Menth-1(7)-en-2-one, also known as carvone, is a natural organic compound that is commonly found in essential oils of caraway, spearmint, and dill. It is a chiral molecule with two enantiomers, (R)-carvone and (S)-carvone, which have different odors and flavors. (R)-carvone has a spearmint-like odor and is commonly used in the food and fragrance industries, while (S)-carvone has a caraway-like odor and is used in the production of caraway oil.
Scientific Research Applications
Gas-Phase Pyrolysis
The kinetics of the pyrolysis of menthyl and neomenthyl chlorides have been studied to yield hydrogen chloride and a mixture of p-menth-2-ene and p-menth-3-ene. This research sheds light on the nature of gas-phase elimination from organic halides (Bamkole & Maccoll, 1970).
Presence in Grape Products
Structural identification and the presence of some p-menthenediols, including p-menth-1-ene-7,8-diol, in grape products have been explored. This study aids in varietal classification and indicates allylic hydroxylase activity in grape berries (Versini et al., 2015).
Stereochemistry of Monoterpenes
Research on the stereochemistry and intramolecular hydrogen bonding of 1-Hydroxy-p-menth-3-en-2-one and its reduction products has contributed significantly to understanding the configurations and preferred conformations of these compounds (Suga et al., 1968).
Synthesis of Δ-9-Tetrahydrocannabinol
A large-scale process for the preparation of p-menth-2-ene-1,8-diol, a key intermediate in the synthesis of Δ-9-tetrahydrocannabinol (Δ-9-THC), has been developed, which is crucial for the manufacturing of this compound (Cabaj et al., 2009).
Preparation of Cooling Agents
The preparative-scale synthesis of isomeric forms of p-menth-1-en-9-ol and their application in the synthesis of cooling agents like 1-hydroxy-2,9-cineole is a notable application in flavor and fragrance chemistry (Serra et al., 2008).
Herbicidal Activities
The synthesis and evaluation of p-menth-3-en-1-amine thiourea derivatives for herbicidal activities represent an important application in agricultural chemistry (Zhu & Li, 2021).
Transdermal Penetration Enhancers
Unsaturated menthol analogues, including variants of p-menth-en-ol, have been investigated for their potential to enhance the transdermal penetration of drugs, a key area in pharmaceutical research (Chen et al., 2013).
properties
CAS RN |
15297-07-1 |
|---|---|
Product Name |
p-Menth-1(7)-en-2-one |
Molecular Formula |
C10H16O |
Molecular Weight |
152.23 g/mol |
IUPAC Name |
2-methylidene-5-propan-2-ylcyclohexan-1-one |
InChI |
InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h7,9H,3-6H2,1-2H3 |
InChI Key |
QIHBCMQXRORFNY-UHFFFAOYSA-N |
SMILES |
CC(C)C1CCC(=C)C(=O)C1 |
Canonical SMILES |
CC(C)C1CCC(=C)C(=O)C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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